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Efficacy and Safety Profile Summary

The following table synthesizes data from recent meta-analyses and clinical trials to provide a quantitative

comparison of laquinimod's performance.

Metric

Laquinimod (0.6 mg) Performance

Context & Comparative Data

Annualized
Relapse Rate
(ARR)

Disability
Progression

Relapse-Free
Status

Overall Safety &
Adverse Events
(AEs)

Significant reduction vs. placebo (Mean
Difference = -0.08, 95% CI: -0.12 to
-0.04) [1].

Significant advantage over placebo at 3
months (HR=0.75, 95% CI: 0.59-0.96);
no significant benefit at 6 months
(HR=0.69, 95% CI: 0.45-1.06) [1].

Significantly better than placebo
(RR=1.14, 95% CI: 1.06-1.22) [1].

Comparable to placebo (RR=1.06, 95%
Cl: 0.81-1.39). Serious AE rates were
similar [1].

Effect is consistent but modest. Newer
S1PR modulators show greater
efficacy; Fingolimod (1.25 mg) ranked
highest for reducing ARR
(SUCRA=92.65%) [2].

Siponimod showed one of the best
safety profiles among S1PR modulators
(SUCRA=93.20%) [2].
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Metric Laquinimod (0.6 mg) Performance Context & Comparative Data

Common Higher incidence of back pain, neck These lab changes are typically non-

Adverse Events  pain, and appendicitis vs. placebo. progressive and revert to baseline with
Asymptomatic, transient increases in continued treatment [3].

liver enzymes, fibrinogen, and
hematologic parameters are common

3].

Mechanism of Action and Experimental Support

Laquinimod's unique profile stems from its novel mechanism that combines immunomodulation with

potential neuroprotective effects.

¢ Mechanism of Action: Laquinimod is an oral immunomodulator that passively crosses the blood-
brain barrier [3]. Its mechanism involves:

o Immunomodulation: It shifts the immune response from pro-inflammatory to anti-inflammatory
by reducing Th17 responses and promoting anti-inflammatory cytokines like IL-4 and IL-10 [4]
[5]. It also modulates antigen-presenting cells (e.g., dendritic cells) to become tolerogenic,
reducing their ability to activate pro-inflammatory T-cells [6] [5].

o Neuroprotection: It increases levels of Brain-Derived Neurotrophic Factor (BDNF), which
supports neuronal survival and reduces axonal damage, as shown in animal models of
Experimental Autoimmune Encephalomyelitis (EAE) [4] [5].

The diagram below illustrates the integrated signaling pathways and biological effects of laquinimeod.
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Key Experimental Protocols and Data

The safety and efficacy profile of laquinimed is primarily derived from several pivotal clinical trials. The

methodologies of these studies are detailed below.

Trial / Analysis Name Study Design & Methodology Key Outcomes Measured
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| Pooled Analysis of ALLEGRO & BRAVO [3] | Population: 1,988 patients with RRMS. Design: Pooled
data from two Phase III, randomized, double-blind, placebo-controlled trials. Intervention: Laquinimeod 0.6
mg once daily vs. placebo for 24 months. Safety Monitoring: Regular recording of AEs, vital signs, physical
exams, ECG, and laboratory tests (liver enzymes, fibrinogen, hematologic parameters). | - Incidence of AEs

and SAEs.

e Laboratory value shifts.<br- Discontinuation rates due to AEs. | | 2025 Meta-Analysis [1] |
Population: 3,665 patients from 4 RCTs. Design: Systematic review and meta-analysis.
Intervention: Laquinimod 0.6 mg vs. placebo. Statistical Analysis: Used RevMan 5.4.1. Risk ratios
(RR) for dichotomous outcomes, mean differences for continuous outcomes, and hazard ratios (HR)
for time-to-event outcomes, all with 95% confidence intervals. Random-effects model applied. | -
Annualized Relapse Rate (ARR).

¢ Disability progression at 3 and 6 months.

e Proportion of relapse-free patients.

o Safety (AEs). | | 2025 Network Meta-Analysis (NMA) [2] | Population: 16,006 patients from 17
RCTs. Design: Systematic literature search and network meta-analysis. Intervention: Various S1PR
modulators, including laquinimod. Analysis: Compared interventions using Surface Under the
Cumulative Ranking Curve (SUCRA) to rank efficacy and safety. | - Annualized Relapse Rate (ARR).

e Number of new gadolinium-enhanced lesions.

¢ Incidence of adverse events. |

Overall Evaluation for Professionals

For researchers and drug developers, the data indicates that laquinimod occupies a specific niche:

e Advantages: Its once-daily oral formulation, combined with a mechanism that may offer direct
neuroprotection, is a key differentiator. The safety profile is generally manageable, without the
profound lymphopenia or cardiac monitoring requirements associated with some other S1PR
modulators [2] [3] [5].

e Considerations: The modest efficacy on conventional inflammatory endpoints (like ARR) compared
to newer agents may limit its use as a first-line therapy. Furthermore, while the laboratory changes
are asymptomatic, they require routine monitoring. The historical context of its predecessor, linomide,
also warrants continued vigilance for rare inflammatory events [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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